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Compound of Interest

Compound Name: 3-Phenylpyrazin-2-ol

CAS No.: 73200-73-4

Cat. No.: B601217

Get Quote

Introduction

3-Phenylpyrazin-2-ol, a key heterocyclic compound, is of significant interest to researchers

and scientists in the field of drug development and pharmaceutical analysis. It is recognized as

a significant impurity, designated as Ampicillin EP Impurity H, in the synthesis of the widely

used antibiotic, ampicillin. The purity and precise characterization of active pharmaceutical

ingredients (APIs) and their impurities are paramount to ensure the safety and efficacy of final

drug products. This document provides a detailed overview of the essential analytical methods

for the comprehensive characterization of 3-Phenylpyrazin-2-ol, complete with experimental

protocols and data interpretation.

Physicochemical Properties
A foundational aspect of analytical characterization is the determination of the compound's

fundamental physicochemical properties.
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Property Value Source

CAS Number 73200-73-4 [Internal Data]

Molecular Formula C₁₀H₈N₂O [Internal Data]

Molecular Weight 172.18 g/mol [Internal Data]

Appearance Expected to be a solid [Internal Data]

Melting Point

Not explicitly found, but related

pyrazinols exhibit a range of

melting points.

[Internal Data]

Boiling Point Not available [Internal Data]

Solubility

Expected to be soluble in

organic solvents like methanol,

acetonitrile, and DMSO.

[Internal Data]

Chromatographic Analysis: High-Performance
Liquid Chromatography (HPLC)
High-Performance Liquid Chromatography (HPLC) is the cornerstone for the separation,

identification, and quantification of 3-Phenylpyrazin-2-ol, particularly in the context of

pharmaceutical impurity profiling. As Ampicillin EP Impurity H, its detection is crucial in quality

control of ampicillin.[1]

Experimental Protocol: Reversed-Phase HPLC
Objective: To separate and quantify 3-Phenylpyrazin-2-ol from the API and other impurities.

Instrumentation:

HPLC system with a UV or Photodiode Array (PDA) detector.

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Reagents:
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Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade)

Phosphate buffer (e.g., potassium dihydrogen phosphate), pH adjusted.

Chromatographic Conditions (Representative):

Parameter Condition

Mobile Phase
A gradient mixture of phosphate buffer and

acetonitrile.

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection Wavelength 230 nm

Injection Volume 10 µL

Sample Preparation:

Standard Solution: Accurately weigh a known amount of 3-Phenylpyrazin-2-ol reference

standard and dissolve in a suitable diluent (e.g., a mixture of mobile phase components) to

achieve a final concentration of approximately 0.05 mg/mL.

Sample Solution (for Ampicillin Analysis): Accurately weigh a specified amount of the

ampicillin sample, dissolve in the diluent, and dilute to a final concentration suitable for the

analysis of impurities.

Data Analysis: The retention time of the peak in the sample chromatogram should correspond

to that of the 3-Phenylpyrazin-2-ol standard. Quantification can be performed using an

external standard method by comparing the peak area of the analyte in the sample to the peak

area of the standard.

Spectroscopic Characterization

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b601217/docs?utm_src=pdf-body#characterization-of-3-phenylpyrazin-2-ol-a-comprehensive-guide-to-analytical-methods
https://www.benchchem.com/product/b601217/docs?utm_src=pdf-body#characterization-of-3-phenylpyrazin-2-ol-a-comprehensive-guide-to-analytical-methods
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic techniques are indispensable for the structural elucidation and confirmation of 3-
Phenylpyrazin-2-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.

¹H NMR Spectroscopy (Predicted):

Aromatic Protons (Phenyl group): Multiplets in the range of δ 7.2-8.0 ppm.

Pyrazine Ring Protons: Singlets or doublets in the downfield region, typically δ 7.5-8.5 ppm.

OH Proton: A broad singlet, the chemical shift of which is dependent on concentration and

solvent.

¹³C NMR Spectroscopy (Predicted):

Aromatic Carbons (Phenyl group): Resonances in the range of δ 120-140 ppm.

Pyrazine Ring Carbons: Resonances in the range of δ 130-160 ppm.

Carbonyl/Enol Carbon (C-OH): A downfield signal above δ 160 ppm.

Experimental Protocol: NMR Analysis
Instrumentation:

NMR Spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

Dissolve 5-10 mg of 3-Phenylpyrazin-2-ol in a suitable deuterated solvent (e.g., DMSO-d₆,

CDCl₃).

Transfer the solution to an NMR tube.

Data Acquisition:
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Acquire ¹H and ¹³C NMR spectra according to standard instrument parameters.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and to gain structural information

through fragmentation patterns.

Expected Fragmentation Pattern (Electron Ionization - EI):

Molecular Ion Peak (M⁺): At m/z = 172.

Key Fragments: Loss of CO (m/z = 144), fragmentation of the phenyl ring (e.g., m/z = 77),

and cleavage of the pyrazine ring.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
Instrumentation:

GC-MS system with an electron ionization (EI) source.

A non-polar or medium-polarity capillary column (e.g., DB-5ms).

GC Conditions (Representative):

Injector Temperature: 250 °C

Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 10

°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.
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Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule.

Expected Characteristic Absorption Bands:

Wavenumber (cm⁻¹) Functional Group

3400-3200 (broad) O-H stretch (hydroxyl group)

3100-3000 C-H stretch (aromatic)

1680-1640 C=O stretch (pyrazinone tautomer)

1600-1450
C=C and C=N stretching (aromatic and pyrazine

rings)[2]

1260-1000 C-O stretch

Experimental Protocol: FTIR Analysis
Instrumentation:

FTIR spectrometer, often with an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation:

Place a small amount of the solid sample directly on the ATR crystal.

Data Acquisition:

Collect the spectrum over the range of 4000-400 cm⁻¹.

Thermal Analysis
Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA) provide information on the thermal properties of the

compound, such as melting point and thermal stability.

Expected Thermal Behavior:
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DSC: An endothermic peak corresponding to the melting of the compound. For related

pyrazoline derivatives, glass transition temperatures have been observed in the range of 78-

95 °C.[3]

TGA: A weight loss profile indicating the decomposition temperature. Pyrazoline and

pyrazine derivatives often show good thermal stability, with decomposition temperatures

above 250 °C.[4][5]

Experimental Protocol: DSC and TGA
Instrumentation:

DSC and TGA instruments.

Experimental Conditions:

Sample Pan: Aluminum pans.

Heating Rate: 10 °C/min.

Atmosphere: Nitrogen or air at a constant flow rate.

Visualizing the Analytical Workflow
The following diagram illustrates the logical workflow for the comprehensive characterization of

3-Phenylpyrazin-2-ol.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.researchgate.net/figure/TGA-and-DSC-thermogram-of-pyrazolines-1a-1d-at-scan-rate-of-10-C-min-A1-in-N-2-atmosphere_fig7_286381553
https://www.researchgate.net/figure/TGA-DSC-thermogram-of-materials-I-and-II_fig2_276510648
https://www.researchgate.net/figure/a-TGA-and-b-DSC-thermograms-of-the-6i-11f-and-13b-recorded-with-a-heating-rate-of_fig2_315632732
https://www.benchchem.com/product/b601217/docs?utm_src=pdf-body#characterization-of-3-phenylpyrazin-2-ol-a-comprehensive-guide-to-analytical-methods
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample

Analytical Characterization Data Output

3-Phenylpyrazin-2-ol

HPLC
(Purity & Quantification)
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(Structure Elucidation)

Mass Spectrometry
(Molecular Weight & Fragmentation)

FTIR
(Functional Groups)

Thermal Analysis
(Melting Point & Stability)

Purity Data
(e.g., % Area)

Structural Confirmation

Molecular Weight

Functional Group ID

Thermal Properties

Click to download full resolution via product page

Caption: Analytical workflow for 3-Phenylpyrazin-2-ol.

Signaling Pathway of Analysis
The interplay between different analytical techniques provides a comprehensive understanding

of the molecule.
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Initial Identification
(e.g., by HPLC)

Structural Confirmation
(NMR, MS)

Complete Characterization

Functional Group Verification
(FTIR)

Physicochemical Properties
(Thermal Analysis)

Click to download full resolution via product page

Caption: Interrelation of analytical techniques.

Conclusion

The analytical characterization of 3-Phenylpyrazin-2-ol requires a multi-technique approach to

ensure its identity, purity, and stability. The protocols and expected data outlined in this

document provide a robust framework for researchers, scientists, and drug development
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professionals to effectively analyze this important compound. Adherence to these

methodologies will support the development of safe and effective pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lcms.cz [lcms.cz]

2. mdpi.com [mdpi.com]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Characterization of 3-Phenylpyrazin-2-ol: A
Comprehensive Guide to Analytical Methods]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b601217/docs#characterization-of-3-phenylpyrazin-
2-ol-a-comprehensive-guide-to-analytical-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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